Cas no 155271-83-3 (1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-methyl-8-[2-(3-nitrophenyl)ethenyl]-, (E)- (9CI))

• Product name: 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-methyl-8-[2-(3-nitrophenyl)ethenyl]-, (E)- (9CI)
• CAS No: 155271-83-3
• MF: C₁₈H₁₉N₅O₄
• MW: 369.374563455582
• CID: 191216
• PubChem ID: 6448929

1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-methyl-8-[2-(3-nitrophenyl)ethenyl]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,1,3-diethyl-3,7-dihydro-7-methyl-8-[2-(3-nitrophenyl)ethenyl]-, (E)- (9CI)
• 1,3-diethyl-7-methyl-8-[(E)-2-(3-nitrophenyl)ethenyl]purine-2,6-dione
• (E)-1,3-Diethyl-7-methyl-8-(2-(3-nitrophenyl)ethenyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-diethyl-7-methyl-8-(2-(3-nitrophenyl)ethenyl)-, (E)-
• 155271-83-3
• SCHEMBL7312150
• SCHEMBL7312158
• (E)-1,3-Diethyl-7-methyl-8-(3-nitrostyryl)xanthine

• Inchi： InChI=1S/C18H19N5O4/c1-4-21-16-15(17(24)22(5-2)18(21)25)20(3)14(19-16)10-9-12-7-6-8-13(11-12)23(26)27/h6-11H,4-5H2,1-3H3/b10-9+
• InChI Key： KSDKGGTYMBXKQX-MDZDMXLPSA-N
• SMILES： O=[N+](C1=CC=CC(/C=C/C2=NC3N(C(N(C(=O)C=3N2C)CC)=O)CC)=C1)[O-]

Computed Properties

• Exact Mass: 369.14387
• Monoisotopic Mass: 369.143704
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 2.4

Experimental Properties

• Density: 1.36
• Boiling Point: 604.3°C at 760 mmHg
• Flash Point: 319.2°C
• Refractive Index: 1.655
• PSA: 101.58